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Introduction

Triisopropyl borate, with the chemical formula CsH21BOs3, is a versatile organoboron
compound widely utilized in organic synthesis.[1][2] It serves as a key reagent and intermediate
in a variety of chemical transformations, most notably in the formation of boronic acids and their
derivatives for Suzuki-Miyaura cross-coupling reactions.[3][4] Its utility also extends to its role
as a Lewis acid catalyst in esterification and condensation reactions.[5] This guide provides a
comprehensive overview of the fundamental chemical, physical, and spectroscopic properties
of triilsopropyl borate, along with detailed experimental protocols for its synthesis, purification,
and common applications.

Chemical and Physical Properties

Triisopropyl borate is a colorless liquid with an alcohol-like odor.[1] It is less dense than water
and insoluble in it, but it is miscible with common organic solvents such as ether, ethanol,
isopropanol, and benzene.[2][3] This compound is known to be moisture-sensitive and can
decompose upon exposure to moist air or water.[2][6]

Table 1: Physical and Chemical Properties of Triisopropyl Borate
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Property Value Reference(s)
Molecular Formula CoH21BO3 [7]

Molecular Weight 188.07 g/mol [7]
Appearance Clear, colorless liquid [3]

Melting Point -59 °C [6]

Boiling Point 139-141 °C (lit.) [3][6]

Density 0.815 g/mL at 25 °C (lit.) [31[6]
Refractive Index (n2°/D) 1.376 (lit.) [31[6]

Flash Point 17 °C (62.6 °F) - closed cup [8]

Vapor Pressure 8.6 mmHg [1]

Spectroscopic Properties

The structural identity and purity of triisopropyl borate are routinely confirmed using a
combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR: The proton NMR spectrum of triisopropyl borate is characterized by two main
signals corresponding to the methine and methyl protons of the isopropyl groups.

13C NMR: The carbon NMR spectrum shows two distinct resonances for the methine and
methyl carbons of the isopropyl groups.

1B NMR: As a borate ester, triisopropyl borate exhibits a characteristic chemical shift in the
1B NMR spectrum. The chemical shift for tricoordinate boranes with oxygen-containing
substituents is typically found at higher fields compared to their alkylborane counterparts due to
the 1t-donating character of the oxygen atoms.[9]

Table 2: NMR Spectroscopic Data for Triisopropyl Borate
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Chemical Shift

Nucleus Multiplicity Assignment Reference(s)
() [ppm]

H NMR (90
4.33 septet -CH- [10]

MHz, CDCls)

1.124 doublet -CHs [10]

13C NMR (CDCls)  64.82 - -CH- [10]

24.43 - -CHs [10]

1B NMR ~18 singlet B [5][9]

Infrared (IR) Spectroscopy

The IR spectrum of triisopropyl borate displays characteristic absorption bands
corresponding to the various vibrational modes of its functional groups. The most prominent
peaks are associated with the C-H and B-O bonds.

Table 3: Key IR Absorption Bands for Triisopropyl Borate

Wavenumber (cm—?) Intensity Assignment
2850-3000 Strong C-H stretching (alkane)
1300-1400 Strong B-O stretching
1100-1200 Strong C-O stretching

~1465 Medium C-H bending (methyl)
~1375 Medium C-H bending (isopropy!)

Mass Spectrometry (MS)

Electron ionization mass spectrometry of triisopropyl borate results in fragmentation patterns
that can be used for its identification. The fragmentation of borate esters is influenced by the
stability of the resulting cations and neutral radicals.[11][12] Common fragmentation pathways
involve the loss of alkyl and alkoxy groups.
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Reactivity and Applications

Triisopropyl borate is a versatile reagent in organic synthesis, primarily utilized for the
preparation of boronic acids and their esters, which are crucial intermediates in Suzuki-Miyaura
cross-coupling reactions.[3][4] It also functions as a Lewis acid catalyst in various

transformations.[5]

Synthesis of Boronic Acids

A common application of triisopropyl borate is its reaction with organolithium or Grignard
reagents to form boronate esters, which are then hydrolyzed to the corresponding boronic

acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Yoneda Labs [yonedalabs.com]
o 2. researchgate.net [researchgate.net]

o 3. chem.libretexts.org [chem.libretexts.org]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b046633?utm_src=pdf-body-img
https://www.benchchem.com/product/b046633?utm_src=pdf-custom-synthesis
https://www.yonedalabs.com/post/suzuki-miyaura-cross-coupling-practical-guide/
https://www.researchgate.net/figure/General-mechanism-of-Suzuki-Miyaura-cross-coupling_fig2_339762256
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Catalysis/Catalyst_Examples/Suzuki-Miyaura_Coupling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. researchgate.net [researchgate.net]

5. CN103204866A - Production method of high purity triisopropy! borate - Google Patents
[patents.google.com]

6. CN104356152A - Method for producing high-purity triisopropyl borate through system
external circulation reaction dehydration - Google Patents [patents.google.com]

7. W0O2013016185A1 - Synthesis of boronic esters and boronic acids using grignard
reagents - Google Patents [patents.google.com]

8. researchgate.net [researchgate.net]
9. Method for preparing cyclopropyl boronic acid - Eureka | Patsnap [eureka.patsnap.com]
10. researchgate.net [researchgate.net]

11. Flow Chemistry on Multigram Scale: Continuous Synthesis of Boronic Acids within 1 s
[organic-chemistry.org]

12. nvlpubs.nist.gov [nvlpubs.nist.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to the Fundamental
Properties of Triisopropyl Borate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046633#triisopropyl-borate-fundamental-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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